Cas no 2306249-42-1 ((3S)-3-(bromomethyl)piperidine;hydrochloride)

• Product Name: (3S)-3-(bromomethyl)piperidine;hydrochloride
• CAS No: 2306249-42-1
• MF: C₆H₁₃BrClN
• MW: 214.531120061874
• CID: 5155208
• Update Time: 2026-03-03

(3S)-3-(bromomethyl)piperidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-(bromomethyl)-, hydrochloride (1:1), (3S)-
• (3S)-3-(bromomethyl)piperidine;hydrochloride

• Inchi： 1S/C6H12BrN.ClH/c7-4-6-2-1-3-8-5-6;/h6,8H,1-5H2;1H/t6-;/m1./s1
• InChI Key： MPWJVOIHKVBVED-FYZOBXCZSA-N
• SMILES： C([C@@H]1CNCCC1)Br.Cl

Additional information on (3S)-3-(bromomethyl)piperidine;hydrochloride

Introduction to (3S)-3-(bromomethyl)piperidine;hydrochloride (CAS No. 2306249-42-1)

(3S)-3-(bromomethyl)piperidine;hydrochloride (CAS No. 2306249-42-1) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound is a derivative of piperidine, a six-membered nitrogen-containing heterocyclic ring, with a bromomethyl group attached to the third carbon atom in the (S) configuration. The presence of the hydrochloride salt form further enhances its solubility and stability, making it a valuable intermediate in the synthesis of various biologically active molecules.

The (3S)-3-(bromomethyl)piperidine;hydrochloride molecule is characterized by its chiral center, which imparts specific stereochemical properties that are crucial for its biological activity. The bromomethyl group serves as a versatile functional handle for further chemical modifications, enabling the synthesis of a wide range of derivatives with diverse pharmacological profiles. This compound has been extensively studied for its potential use in the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and cancer research.

Recent advancements in synthetic methodologies have facilitated the efficient and scalable production of (3S)-3-(bromomethyl)piperidine;hydrochloride. One notable approach involves the use of asymmetric catalysis, which allows for the selective synthesis of the (S) enantiomer with high enantiomeric purity. This is crucial for ensuring the desired biological activity and minimizing potential side effects associated with racemic mixtures. Additionally, the use of green chemistry principles has been explored to reduce environmental impact and improve sustainability in the production process.

In terms of its biological applications, (3S)-3-(bromomethyl)piperidine;hydrochloride has shown promise as a lead compound for the development of drugs targeting G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane proteins that play critical roles in signal transduction pathways and are implicated in various diseases. The bromomethyl group in (3S)-3-(bromomethyl)piperidine;hydrochloride can be used to form covalent bonds with specific amino acid residues on GPCRs, leading to potent and selective receptor modulation. This property makes it an attractive candidate for the design of irreversible inhibitors or allosteric modulators.

Furthermore, (3S)-3-(bromomethyl)piperidine;hydrochloride has been investigated for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The bromomethyl group can be designed to undergo specific chemical transformations under physiological conditions, releasing active metabolites that exert therapeutic effects. This approach can improve drug delivery, enhance bioavailability, and reduce toxicity.

Preclinical studies have demonstrated that (3S)-3-(bromomethyl)piperidine;hydrochloride exhibits favorable pharmacokinetic properties, including good oral bioavailability and extended half-life. These characteristics are essential for ensuring sustained drug action and reducing dosing frequency, which can improve patient compliance and treatment outcomes. Additionally, preliminary toxicology studies have shown that (3S)-3-(bromomethyl)piperidine;hydrochloride is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The potential applications of (3S)-3-(bromomethyl)piperidine;hydrochloride extend beyond traditional small molecule therapeutics. It has also been explored as a building block for the synthesis of complex natural products and synthetic analogs with enhanced biological activity. For example, researchers have used this compound as a key intermediate in the total synthesis of alkaloids with potent anti-cancer properties. The ability to introduce multiple functional groups through chemical modifications opens up new avenues for drug discovery and development.

In conclusion, (3S)-3-(bromomethyl)piperidine;hydrochloride (CAS No. 2306249-42-1) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research efforts aim to optimize its chemical structure and explore new applications, paving the way for innovative treatments in various medical fields.